TREK-1 Inhibitory Potency
ONO-TR-772 inhibits human TREK-1 with an IC50 of 15 nM in manual patch clamp (MPC) electrophysiology, the gold-standard assay for ion channel pharmacology [1]. This represents a 4.5-fold greater potency than the next-generation follow-up compound ONO-9517601 (VU6022856; TREK-1 Tl+ flux IC50 = 67 nM) and 7.3-fold greater than ONO-7927846 (VU6024391; TREK-1 Tl+ flux IC50 = 110 nM) from the same chemical series [2]. Against older tool compounds, the potency advantage is even more pronounced: 54-fold more potent than the isobenzofuran-1(3H)-one derivative Cpd8l (TREK-1 IC50 = 810 nM), approximately 3–4-fold more potent than the peptide spadin (TREK-1 IC50 = 40–60 nM by patch clamp), and >1,200-fold more potent than the SSRI fluoxetine (TREK-1 IC50 ≈ 19 μM) [1][3][4]. ONO-TR-772 is equipotent at TREK-2, making it a true dual TREK-1/2 inhibitor, whereas spadin and Cpd8l are TREK-1-selective [1][3].
| Evidence Dimension | Human TREK-1 inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 15 nM (human TREK-1, manual patch clamp) |
| Comparator Or Baseline | ONO-9517601: 67 nM (Tl+ flux); ONO-7927846: 110 nM (Tl+ flux); Cpd8l: 810 nM (assay not specified); Spadin: 40–60 nM (patch clamp); Fluoxetine: ~19,000 nM (patch clamp) |
| Quantified Difference | 4.5-fold more potent than ONO-9517601; 7.3-fold vs ONO-7927846; 54-fold vs Cpd8l; ~3–4-fold vs spadin; >1,200-fold vs fluoxetine |
| Conditions | Human TREK-1; manual patch clamp (MPC) electrophysiology for ONO-TR-772; Tl+ flux assay for ONO-9517601 and ONO-7927846; patch clamp for spadin and fluoxetine |
Why This Matters
Higher potency at the intended target enables lower compound concentrations to achieve full target engagement, reducing the risk of solvent toxicity artifacts and off-target effects in both in vitro and in vivo experimental designs.
- [1] Tanaka M et al. Discovery of ONO-TR-772 (VU6018042): A Highly Selective and CNS Penetrant TREK Inhibitor in Vivo Tool Compound. ACS Med Chem Lett. 2025;16(5):896–901. View Source
- [2] Tanaka M et al. Optimization of Selective and CNS Penetrant Alkyne-Based TREK Inhibitors: The Discovery and Characterization of ONO-9517601 (VU6022856) and ONO-7927846 (VU6024391). J Med Chem. 2025;68(21):23554–23572. View Source
- [3] Moha ou Maati H, Veyssiere J, Labbal F, Coppola T, Gandin C, Widmann C, Mazella J, Heurteaux C, Borsotto M. Shortened Spadin Analogs Display Better TREK-1 Inhibition, In Vivo Stability and Antidepressant Activity. Front Pharmacol. 2017;8:643. doi:10.3389/fphar.2017.00643. View Source
- [4] Kennard LE, Chumbley JR, Ranatunga KM, Armstrong SJ, Veale EL, Mathie A. Inhibition of the human two-pore domain potassium channel, TREK-1, by fluoxetine and its metabolite norfluoxetine. Br J Pharmacol. 2005;144(6):821-829. doi:10.1038/sj.bjp.0706068. View Source
